Cas no 326913-86-4 (6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one)

• Product Name: 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• CAS No: 326913-86-4
• MF: C₁₇H₉BrFN₃O₂S
• MW: 418.239664793015
• CID: 6432487
• PubChem ID: 1119357
• Update Time: 2025-11-07

6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• EU-0069114
• AB00667610-01
• SR-01000408096-1
• Oprea1_290271
• 6-bromo-3-(5-((2-fluorophenyl)amino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one
• SR-01000408096
• AKOS024576037
• 326913-86-4
• Oprea1_251396
• 6-bromo-3-[5-(2-fluoroanilino)-1,3,4-thiadiazol-2-yl]chromen-2-one
• F0368-0143
• 6-bromo-3-{5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-bromo-3-[5-[(2-fluorophenyl)amino]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C17H9BrFN3O2S/c18-10-5-6-14-9(7-10)8-11(16(23)24-14)15-21-22-17(25-15)20-13-4-2-1-3-12(13)19/h1-8H,(H,20,22)
• InChI Key： IVOLKBXAEDSAPI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1C1=NN=C(NC2=CC=CC=C2F)S1

Computed Properties

• Exact Mass: 416.95829g/mol
• Monoisotopic Mass: 416.95829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

Introduction to 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 326913-86-4, identified as 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a chromene core linked to a thiadiazole moiety, has garnered significant attention due to its unique structural and pharmacological properties. The strategic arrangement of functional groups, including a bromine substituent and an amino group connected to a fluorophenyl ring, endows the molecule with potential biological activities that are being actively explored in contemporary research.

One of the most compelling aspects of this compound is its dual functionality, which stems from the integration of two distinct pharmacophoric regions: the chromene and thiadiazole scaffolds. Chromenes are well-known for their role in various biological processes, including antioxidant and anti-inflammatory effects. In contrast, thiadiazoles have demonstrated efficacy in multiple therapeutic areas, such as antimicrobial and anticancer applications. The synergistic combination of these two motifs in 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one suggests a broad spectrum of potential biological activities that warrant further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The presence of a fluorophenyl ring in this molecule not only enhances its lipophilicity but also modulates its metabolic stability and binding affinity. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles. For instance, they can increase binding interactions by participating in hydrophobic interactions and halogen bonding. The specific positioning of the fluorine atom in the 5-(2-fluorophenyl)amino group of 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one is particularly noteworthy, as it may play a crucial role in determining the compound's overall biological activity.

The bromo substituent at the 6-position of the chromene ring is another critical feature that influences the molecule's reactivity and biological properties. Bromine atoms are often employed in medicinal chemistry due to their ability to serve as handles for further chemical modifications or as part of recognition motifs in biological targets. In this context, the bromine atom in 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one could potentially participate in interactions with specific proteins or enzymes, thereby modulating its pharmacological effects.

Current research efforts are focused on elucidating the mechanisms by which this compound exerts its biological effects. Preliminary studies have suggested that 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one may interfere with key signaling pathways involved in inflammation and cancer progression. The thiadiazole moiety has been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, the chromene core has been implicated in antioxidant activities by scavenging reactive oxygen species (ROS). The combined action of these two components could make 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one a promising candidate for therapeutic intervention.

In vitro studies have begun to explore the potential applications of this compound in various disease models. For example, its ability to inhibit NFκB signaling has been observed in cellular assays, suggesting anti-inflammatory properties comparable to known therapeutics. Furthermore, preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines by disrupting microtubule formation or inducing apoptosis. These findings align with the growing interest in developing small-molecule inhibitors for oncological applications.

The synthesis of 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one presents an intriguing challenge for synthetic chemists due to its complex architecture. The construction of both the chromene and thiadiazole moieties requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including transition-metal-catalyzed cross-coupling reactions and multi-step functionalization strategies. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

The role of computational chemistry has become increasingly prominent in optimizing lead compounds like 6-bromo-3-{5-(2-fluorophenyl)amino-1,3,4-thiadiazol-2-y}-l)-H-chromenone CAS no 32691386 . Molecular modeling techniques have been used to predict binding affinities and identify key interactions with biological targets. These insights can guide medicinal chemists in modifying the structure to enhance potency and selectivity. Additionally, virtual screening algorithms have accelerated the process of identifying promising candidates from large chemical libraries.

The future direction of research on 6-bromo--{5--(21fluoro phen yl ) amino--13 , 14 -th i ad az ol -22 y l }--26 -chrom ene --22 -one CAS no 32 69 13 -86 -4 will likely involve expanding its therapeutic potential through structure-based drug design. By understanding how different functional groups contribute to its biological activity at a molecular level， researchers can rationally modify its structure for improved efficacy。 This approach aligns with current trends toward personalized medicine， where drugs are tailored to individual patients' needs based on their unique genetic profiles。

In conclusion， 6-bromo--{53fluoro phen yl ) amino--13 ,14 -th i ad az ol --22 y l }--26 -chrom ene --22 -one CAS no 32 69 13 -86 -4 represents a structurally intriguing compound with significant promise for future therapeutic applications。 Its unique combination of pharmacophoric elements， coupled with preliminary evidence of biological activity， positions it as an attractive candidate for further investigation。 As our understanding deepens through both experimental and computational studies， we can anticipate that this molecule will play an important role in addressing some o f today's most pressing medical challenges。